Cas no 1507516-60-0 (3-Methyl-2-(4-methyl-1,3-thiazol-2-yl)butanoic acid)

• Product Name: 3-Methyl-2-(4-methyl-1,3-thiazol-2-yl)butanoic acid
• CAS No: 1507516-60-0
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 5745038
• PubChem ID: 82607498
• Update Time: 2023-11-11

3-Methyl-2-(4-methyl-1,3-thiazol-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 1507516-60-0
• 3-Methyl-2-(4-methyl-1,3-thiazol-2-yl)butanoic acid
• 3-Methyl-2-(4-methyl-1,3-thiazol-2-yl)butanoicacid
• EN300-1139546
• 2-Thiazoleacetic acid, 4-methyl-α-(1-methylethyl)-

• Inchi： 1S/C9H13NO2S/c1-5(2)7(9(11)12)8-10-6(3)4-13-8/h4-5,7H,1-3H3,(H,11,12)
• InChI Key： VVXZTIXUNCAITO-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1C(C(=O)O)C(C)C

Computed Properties

• Exact Mass: 199.06669983g/mol
• Monoisotopic Mass: 199.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.196±0.06 g/cm3(Predicted)
• Boiling Point: 319.5±25.0 °C(Predicted)
• pka: 3.89±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles